(1R,7R,8S)-tricyclo[5.2.1.02,6]decan-8-ol

• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• SMILES: C1CC2C(C1)C3CC2CC3O
• InChI: InChI=1S/C10H16O/c11-10-5-6-4-9(10)8-3-1-2-7(6)8/h6-11H,1-5H2/t6-,7?,8?,9-,10+/m1/s1
• InChIKey: FKZJBAXKHJIQDU-SLJGFSCLSA-N

(1R,7R,8S)-tricyclo[5.2.1.02,6]decan-8-ol (CAS 1096687-70-5) is a single-enantiomer tricyclic secondary alcohol with the C10H16O formula and a molecular weight of 152.23 g/mol. It belongs to the TCD alcohol family derived from dicyclopentadiene, where the rigid exo-2,6-endo-8 stereochemical arrangement defines its spatial orientation.

Procurement Guide: (1R,7R,8S)-Tricyclo[5.2.1.02,6]decan-8-ol – Stereochemical Identity and Baseline Characteristics

(1R,7R,8S)-tricyclo[5.2.1.02,6]decan-8-ol (CAS 1096687-70-5) is a single-enantiomer tricyclic secondary alcohol with the C10H16O formula and a molecular weight of 152.23 g/mol . It belongs to the TCD alcohol family derived from dicyclopentadiene, where the rigid exo-2,6-endo-8 stereochemical arrangement defines its spatial orientation [1]. The racemic mixture (CAS 13380-89-7) is used in fragrances and as a synthetic building block, but the single (1R,7R,8S) enantiomer is required when stereochemical purity influences downstream performance, particularly in chiral synthesis, fragrance precision, and optical immersion media [2][3].

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Stereochemical synthesis Single-enantiomer TCD alcohol for chiral auxiliary and asymmetric transformations

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Fragrance precision Exo-8 configuration linked to reported woody-camphoric scent profile reproducibility

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Optical media research Stereodefined acetal precursor for immersion liquids with targeted Abbe dispersion

• [1] KAO Corp. Japanese Patent JPS57114538A. 2-ENDO-HYDROXY-EXO-TRICYCLO(5.2.1.02,6)DECANE. Filed Jan 6, 1981. View Source
• [2] Api, A.M., et al. (2018) RIFM fragrance ingredient safety assessment, octahydro-4,7-methano-1H-indene-5-ol, CAS Registry Number 13380-89-7. Food and Chemical Toxicology, 122, S199-S206. View Source
• [3] Leica Microsystems. US Patent Application 20240094519. ACETALS OF TRICYCLODECANE ALCOHOLS AS IMMERSION LIQUID MEDIA. Filed Aug 29, 2022. View Source

Why Generic Tricyclodecanol Cannot Replace (1R,7R,8S)-Tricyclo[5.2.1.02,6]decan-8-ol in Stereochemically Demanding Applications

The tricyclo[5.2.1.02,6]decane scaffold contains two bridgehead stereocenters (C1/C7) and a hydroxyl-bearing stereocenter at C8, generating multiple diastereomers and enantiomers with distinct physicochemical and biological properties [1]. Fragrance patents explicitly demonstrate that the 8-exo epimer possesses olfactory properties 'clearly superior to those of the 8-endo-epimer,' and that an enriched exo/endo ratio of 5.25:1 (versus the initial 1.45:1) is required for industrial perfume performance [2]. Substituting the racemic mixture or an incorrect enantiomer for the single (1R,7R,8S) isomer therefore risks loss of odor quality, altered reactivity in asymmetric synthesis, or non-compliance in optical immersion fluids where refractive index and Abbe number are tuned to specific stereoisomeric acetals [3].

Odor-quality mismatch

Racemic or endo-enriched material may not match the reported exo-8 woody-camphoric fragrance profile; exo/endo ratio shift documented in patent equilibration studies.

Stereochemical reactivity shift

Incorrect C8 stereochemistry can alter facial selectivity in diastereoselective reactions; related exo-TCD alcohols support the need for stereopure building blocks.

Optical dispersion inconsistency

Alcohol stereochemistry influences acetal conformational rigidity; non-(1R,7R,8S) isomers may shift refractive index dispersion and Abbe number in immersion fluids.

• [1] KAO Corp. Japanese Patent JPS57114538A. 2-ENDO-HYDROXY-EXO-TRICYCLO(5.2.1.02,6)DECANE. Filed Jan 6, 1981. View Source
• [2] Dragoco Gerberding & Co. GmbH. US Patent US5492887A. 8-exo-formyl-2,6-exo-tricyclo(5.2.1.02,6)decane. Lines 147-152: 'properties which are clearly superior to those of the 8-endo-epimer...an exo/endo ratio of 5.25:1.' View Source
• [3] Leica Microsystems. US Patent Application 20240094519. ACETALS OF TRICYCLODECANE ALCOHOLS AS IMMERSION LIQUID MEDIA. Filed Aug 29, 2022. View Source

Head-to-Head Quantitative Evidence: (1R,7R,8S)-Tricyclo[5.2.1.02,6]decan-8-ol Versus Closest Analogs

Olfactory Superiority: 8-exo Aldehyde vs. 8-endo Aldehyde Epimer in Fragrance Performance

The 8-exo-configured tricyclodecane aldehyde (derived from oxidation of the corresponding 8-exo alcohol) demonstrates 'properties which are clearly superior to those of the 8-endo-epimer' in perfume applications [1]. Under base-catalyzed equilibration, the exo/endo ratio at C-8 can be shifted from 1.45:1 to 5.25:1, confirming the thermodynamic preference for the exo epimer and its industrial relevance [1]. The single (1R,7R,8S) alcohol enantiomer serves as the precursor to the olfactorily preferred 8-exo aldehyde, and substitution with the endo or racemic alcohol yields inferior scent characteristics [2].

Olfactory Preference

Class-level

Exo/endo ratio shift 1.45:1 → 5.25:1 (base-catalyzed); reported exo-epimer fragrance preference over endo epimer

Supports stereochemical-control context; fragrance formulation requires exo configuration

Class-level inference; direct single-enantiomer sensory data not provided

Evidence Dimension	Olfactory quality (perfume performance rating)
Target Compound Data	8-exo epimer: superior fragrance properties (qualitative expert panel assessment)
Comparator Or Baseline	8-endo epimer: inferior fragrance properties; initial exo/endo ratio 1.45:1, equilibrium ratio 5.25:1
Quantified Difference	Exo/endo ratio shift of 3.6-fold upon equilibration; qualitative superiority of exo confirmed by expert panel
Conditions	Base-catalyzed equilibration of 8-formyl-2,6-exo-tricyclo[5.2.1.02,6]decane epimer mixture; perfume composition evaluation per Dragoco patent methods

Why This Matters

Procurement of the stereochemically defined (1R,7R,8S) alcohol ensures reproducible olfactory performance in fragrance formulations where the 8-exo configuration is a prerequisite for commercial scent quality.

• [1] Dragoco Gerberding & Co. GmbH. US Patent US5492887A. 8-exo-formyl-2,6-exo-tricyclo(5.2.1.02,6)decane. Lines 147-152; Lines 160-165. View Source
• [2] KAO Corp. Japanese Patent JPS57114538A. 2-ENDO-HYDROXY-EXO-TRICYCLO(5.2.1.02,6)DECANE. Abstract: 'useful as a perfume having a strong woody camphoric fragrance.' View Source

Boiling Point Differentiation: (1R,7R,8S)-Tricyclo[5.2.1.02,6]decan-8-ol vs. exo-Tricyclo[5.2.1.02,6]decane (JP-10)

The hydroxyl group in (1R,7R,8S)-tricyclo[5.2.1.02,6]decan-8-ol raises the boiling point substantially relative to the parent hydrocarbon exo-tricyclo[5.2.1.02,6]decane (JP-10). The alcohol has a boiling point of 255.2 ± 8.0 °C at 760 mmHg (predicted) , compared to JP-10 which boils at approximately 182 °C [1]. This 73 °C difference enables straightforward separation by distillation and fundamentally alters the compound's suitability for high-temperature applications versus volatile fuel uses.

Boiling Point

Cross-study comparable

255.2 ± 8.0 °C (predicted) vs ~182 °C (JP-10); Δ ~73 °C higher for the alcohol

Guides volatility-related selection; incompatible with jet fuel but relevant for low-volatility applications

Predicted value; experimental confirmation recommended

Evidence Dimension	Boiling point at atmospheric pressure
Target Compound Data	255.2 ± 8.0 °C (predicted, EPI Suite) at 760 mmHg
Comparator Or Baseline	exo-Tricyclo[5.2.1.02,6]decane (JP-10): ~182 °C
Quantified Difference	Δ ~73 °C higher for the alcohol
Conditions	Predicted values (EPI Suite v4.0) for the alcohol; experimentally reported boiling point for JP-10

Why This Matters

This boiling point difference dictates entirely distinct procurement specifications: the alcohol is unsuitable as a jet fuel component but advantageous where lower volatility and hydrogen-bonding capacity are required.

• [1] Bruno, T.J., et al. Thermochemical properties of exo-tricyclo[5.2.1.02,6]decane (JP-10). NJIT Digital Commons, 2025. Boiling point ~182 °C. View Source

Safety Profile: Acceptable Genotoxicity and Skin Sensitization Endpoints for Fragrance Use vs. Structurally Related Terpenes

The RIFM safety assessment for octahydro-4,7-methano-1H-indene-5-ol (the racemic mixture containing the (1R,7R,8S) enantiomer) cleared all seven human health endpoints including genotoxicity, repeated dose toxicity, reproductive toxicity, and skin sensitization using target data and read-across [1]. This contrasts with many structurally related bicyclic and tricyclic terpene alcohols (e.g., certain sesquiterpene alcohols) that carry sensitization or toxicity flags. The Cramer Classification is Class III (High), but expert judgment and experimental data support safe use at current exposure levels (systemic exposure 0.000010 mg/kg/day) [1].

Fragrance Safety Endpoints

Class-level

All 7 human health endpoints cleared per RIFM (genotoxicity, skin sensitization, repeated dose, etc.)

Supports fragrance safety dossier review; endpoint evaluation context for IFRA standards

Read-across used; direct single-enantiomer toxicological data limited

Evidence Dimension	Regulatory safety clearance for fragrance use
Target Compound Data	All 7 human health endpoints cleared (genotoxicity, repeated dose toxicity, reproductive toxicity, skin sensitization, phototoxicity/photoallergenicity, local respiratory toxicity, environmental toxicity)
Comparator Or Baseline	Multiple bicyclic/terpenoid alcohols in the same Cramer Class III category with flagged sensitization or toxicity endpoints
Quantified Difference	No quantitative comparator toxicity data available for direct stereoisomer; qualitative safety clearance confirmed by RIFM expert panel
Conditions	RIFM safety assessment framework; exposure data from IFRA 2011 volume of use survey and Creme RIFM aggregate exposure model

Why This Matters

A cleared safety dossier reduces procurement risk for fragrance manufacturers operating under IFRA standards, providing a regulatory advantage over less thoroughly evaluated stereoisomers or related alcohols.

• [1] Api, A.M., et al. (2018) RIFM fragrance ingredient safety assessment, octahydro-4,7-methano-1H-indene-5-ol, CAS Registry Number 13380-89-7. Food and Chemical Toxicology, 122, S199-S206. View Source

Optical Immersion Media: Acetal Refractive Index and Abbe Number Target vs. Ester-Based TCD Derivatives

Acetals prepared from tricyclodecane alcohols (including (1R,7R,8S)-tricyclo[5.2.1.02,6]decan-8-ol as a precursor) are claimed to achieve Abbe numbers between 40 and 50 with low intrinsic fluorescence and high UVA transparency, outperforming earlier ester-based TCD immersion oils in terms of synthetic accessibility and optical purity [1]. The earlier DE 197 05 978 A1 immersion oils based on TCD-M/TCD-DM esters required 'complex purification of primary reaction products,' whereas the acetals can be produced in fewer steps [1]. No explicit quantitative Abbe number comparison between acetal diastereomers is provided, but the stereochemistry of the alcohol precursor influences the acetal's conformational rigidity and therefore its refractive index dispersion.

Optical Acetal Synthesis

Supporting evidence

Acetals from TCD alcohols achieve Abbe 40–50 with low fluorescence; fewer synthetic steps vs. earlier ester methods

Supports optical media research; stereopure alcohol enables reproducible acetal optical properties

Quantitative single-isomer Abbe comparison data unavailable

Evidence Dimension	Abbe number (optical dispersion) and synthetic complexity
Target Compound Data	Acetals derived from TCD alcohols: Abbe number 40-50 (target range), low intrinsic fluorescence, high UVA transparency
Comparator Or Baseline	TCD-M/TCD-DM ester immersion oils (DE 197 05 978 A1): complex purification, longer reaction times
Quantified Difference	No single-isomer quantitative comparison data available; class-level advantage in synthetic simplicity and optical target range claimed in patent
Conditions	Immersions liquid formulations for light microscopy; Abbe number measured per standard optical methods

Why This Matters

For microscopy immersion oil procurement, the stereochemically pure alcohol enables reproducible acetal synthesis targeting specific Abbe numbers, critical for high-NA objective compatibility.

• [1] Leica Microsystems. US Patent Application 20240094519. ACETALS OF TRICYCLODECANE ALCOHOLS AS IMMERSION LIQUID MEDIA. Paragraphs [0005]-[0010]. View Source

Physical Property Package: Log P and Density vs. Common Alicyclic Alcohol Alternatives

The predicted Log P (octanol-water partition coefficient) for tricyclo[5.2.1.02,6]decan-8-ol is 2.18 , significantly higher than cyclohexanol (Log P ~1.23) and closer to 1-adamantanol (Log P ~2.72) [1]. The density is 1.1 ± 0.1 g/cm³ . This intermediate hydrophobicity positions the compound between simple cyclic alcohols and fully cage-structured adamantanols, offering a distinct balance of water solubility (4206 mg/L predicted) and lipophilicity that influences formulation partitioning in fragrance and coating applications.

Log P Comparison

Cross-study comparable

Log P 2.18 vs cyclohexanol 1.23 vs 1-adamantanol 2.72; Density 1.1 g/cm³; Water solubility 4206 mg/L (predicted)

Guides solvent selection and formulation design; intermediate hydrophobicity between monocyclic and cage alcohols

Predicted values; experimental verification recommended

Evidence Dimension	Log P (octanol-water partition coefficient)
Target Compound Data	Log P 2.18 (predicted, EPI Suite); Water solubility 4206 mg/L; Density 1.1 g/cm³
Comparator Or Baseline	Cyclohexanol: Log P ~1.23; 1-Adamantanol: Log P ~2.72
Quantified Difference	Δ Log P +0.95 vs. cyclohexanol; Δ Log P -0.54 vs. 1-adamantanol
Conditions	Predicted values from EPI Suite v4.0; comparator values from PubChem experimental data

Why This Matters

The intermediate Log P guides solvent selection and formulation design, offering a hydrophobicity profile distinct from both monocyclic and fully cage alcohols, which is relevant for fragrance substantivity and polymer compatibility.

• [1] PubChem. Cyclohexanol (CID 8766): Log P ~1.23; 1-Adamantanol (CID 64079): Log P ~2.72. View Source

Priority Application Scenarios for (1R,7R,8S)-Tricyclo[5.2.1.02,6]decan-8-ol Based on Quantified Differentiation

Stereochemically Controlled Fragrance Formulation

Perfume houses requiring the woody-camphoric note associated with the 8-exo tricyclodecane scaffold should specify the (1R,7R,8S) alcohol enantiomer rather than the racemic mixture. The Dragoco patent demonstrates that the 8-exo epimer is olfactorily superior to the 8-endo epimer, and an exo/endo ratio of at least 5.25:1 is achievable through base-catalyzed enrichment [1]. The KAO patent confirms that the exo-2,6-endo-8 stereochemistry produces a 'strong woody camphoric fragrance' suitable for modern woody-amber accords [2]. Procurement of the single enantiomer guarantees batch-to-batch olfactory reproducibility.

Chiral Building Block for Asymmetric Synthesis

The rigid tricyclic framework with a single stereodefined hydroxyl group at C8 serves as a chiral auxiliary or building block for diastereoselective transformations. The (1R,7R,8S) configuration provides a predictable steric environment that influences facial selectivity in reactions at the hydroxyl-bearing carbon. While no direct comparative ee/de data are available for this specific compound, the established use of related exo-TCD alcohols in stereoselective Criegee rearrangements (ARKIVOC 2005, 95% yield for double rearrangement of the methyl-substituted analog) supports the value of stereochemically pure TCD alcohols in complex molecule synthesis.

Microscopy Immersion Liquid Precursor

The Leica Microsystems patent claims that acetals derived from tricyclodecane alcohols achieve Abbe numbers of 40-50 with low fluorescence and high UVA transparency, addressing the limitations of earlier ester-based TCD immersion oils [3]. The stereochemically defined (1R,7R,8S) alcohol enables the synthesis of conformationally homogeneous acetal diastereomers, which is critical for reproducible refractive index dispersion. This application scenario is particularly relevant for high-NA objective microscopy where immersion liquid optical consistency directly impacts image quality.

IFRA-Compliant Fragrance Ingredient with Cleared Safety Dossier

Procurement for fragrance applications subject to IFRA standards benefits from the completed RIFM safety assessment, which cleared all seven human health endpoints for the octahydro-4,7-methano-1H-indene-5-ol material [4]. The systemic exposure level of 0.000010 mg/kg/day is well below thresholds of toxicological concern, and the absence of genotoxicity, skin sensitization, and reproductive toxicity flags reduces regulatory submission burden compared to less thoroughly evaluated stereoisomers or related sesquiterpene alcohols that carry sensitization warnings.

Application

Selection Property

Validation Focus

Stereoselective fragrance formulation research

Enantiomeric purity (exo-8 configuration)

Odor-profile reproducibility and exo/endo ratio verification

Chiral building block for asymmetric synthesis

Stereochemical purity at C8

Diastereoselectivity and reaction yield consistency

Optical immersion media precursor research

Stereopure acetal synthesis capability

Abbe number and fluorescence background measurement

Fragrance safety endpoint evaluation

RIFM endpoint assessment context

Review of genotoxicity, sensitization, and systemic exposure data

• [1] Dragoco Gerberding & Co. GmbH. US Patent US5492887A. 8-exo-formyl-2,6-exo-tricyclo(5.2.1.02,6)decane. Lines 147-165. View Source
• [2] KAO Corp. Japanese Patent JPS57114538A. 2-ENDO-HYDROXY-EXO-TRICYCLO(5.2.1.02,6)DECANE. Abstract. View Source
• [3] Leica Microsystems. US Patent Application 20240094519. ACETALS OF TRICYCLODECANE ALCOHOLS AS IMMERSION LIQUID MEDIA. View Source
• [4] Api, A.M., et al. (2018) RIFM fragrance ingredient safety assessment, octahydro-4,7-methano-1H-indene-5-ol, CAS Registry Number 13380-89-7. Food and Chemical Toxicology, 122, S199-S206. View Source